Cas no 1306605-67-3 (2-Amino-2-(2-bromophenyl)propanoic acid hydrochloride)

• Product Name: 2-Amino-2-(2-bromophenyl)propanoic acid hydrochloride
• CAS No: 1306605-67-3
• MF: C₉H₁₁BrClNO₂
• MW: 280.546140909195
• CID: 4587240
• Update Time: 2025-11-02

2-Amino-2-(2-bromophenyl)propanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(2-bromophenyl)propanoic acid hydrochloride
• 2-amino-2-(2-bromophenyl)propanoic acid;hydrochloride
• Z1259339920
• 2-Amino-2-(2-bromophenyl)propanoic acid hydrochloride

• Inchi： 1S/C9H10BrNO2.ClH/c1-9(11,8(12)13)6-4-2-3-5-7(6)10;/h2-5H,11H2,1H3,(H,12,13);1H
• InChI Key： LYYDUVHPUKPSPN-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(C(=O)O)(C)N.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• Topological Polar Surface Area: 63.3

Additional information on 2-Amino-2-(2-bromophenyl)propanoic acid hydrochloride

Comprehensive Overview of 2-Amino-2-(2-bromophenyl)propanoic acid hydrochloride (CAS No. 1306605-67-3)

2-Amino-2-(2-bromophenyl)propanoic acid hydrochloride (CAS No. 1306605-67-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique bromophenyl and amino acid functional groups, serves as a critical intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals are increasingly interested in its applications due to its potential in drug discovery and development.

The molecular structure of 2-Amino-2-(2-bromophenyl)propanoic acid hydrochloride includes a 2-bromophenyl moiety attached to a propanoic acid backbone, with an amino group at the alpha position. This configuration makes it a versatile building block for constructing more complex molecules. The presence of the bromine atom enhances its reactivity, enabling selective modifications in synthetic pathways. Such properties are highly valued in medicinal chemistry, where precision and efficiency are paramount.

One of the most discussed topics in recent years is the role of amino acid derivatives in targeted drug delivery systems. 2-Amino-2-(2-bromophenyl)propanoic acid hydrochloride fits into this narrative as a potential candidate for designing prodrugs or enzyme inhibitors. Its ability to interact with biological receptors makes it a subject of interest for treating neurological disorders and metabolic diseases. These applications align with the growing demand for personalized medicine and innovative therapeutic solutions.

In addition to its pharmaceutical relevance, 2-Amino-2-(2-bromophenyl)propanoic acid hydrochloride is also explored in agrochemical research. The compound's structural features contribute to its efficacy as a precursor for herbicides and plant growth regulators. This dual utility in both human health and agriculture underscores its importance in modern chemical research, addressing some of the most pressing challenges in these fields.

The synthesis of 2-Amino-2-(2-bromophenyl)propanoic acid hydrochloride typically involves multi-step organic reactions, including bromination and amination processes. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to improve yield and purity. These methods reflect the ongoing innovations in chemical manufacturing, which aim to reduce environmental impact while maintaining high efficiency.

Market trends indicate a rising demand for specialty chemicals like 2-Amino-2-(2-bromophenyl)propanoic acid hydrochloride, driven by the expansion of the pharmaceutical and agrochemical sectors. Companies are investing in scalable production methods to meet this demand, ensuring consistent quality and supply. This compound's niche applications and growing relevance make it a valuable asset in the global chemical industry.

For researchers and procurement specialists, understanding the physicochemical properties of 2-Amino-2-(2-bromophenyl)propanoic acid hydrochloride is essential. Key parameters such as solubility, melting point, and stability under various conditions influence its handling and application. Detailed analytical data, including NMR and HPLC profiles, are often required to verify its purity and suitability for specific uses.

Looking ahead, the potential of 2-Amino-2-(2-bromophenyl)propanoic acid hydrochloride in emerging fields like bioconjugation and proteomics is being explored. These applications could further elevate its status as a pivotal compound in scientific research. As the boundaries of chemical innovation continue to expand, this molecule is poised to play a significant role in shaping future advancements.

In summary, 2-Amino-2-(2-bromophenyl)propanoic acid hydrochloride (CAS No. 1306605-67-3) stands out as a multifaceted compound with broad applications in pharmaceuticals, agriculture, and beyond. Its unique structural attributes and reactivity profile make it a subject of ongoing research and commercial interest. By staying abreast of the latest developments, stakeholders can leverage its potential to drive innovation and address critical needs in science and industry.